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  3. [2-[(8R,9S,10R,13S,14S,16S,17R)-16-bromo-17-hydroxy-10,13-dimethyl-3-oxo-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-17-yl]-2-oxoethyl] acetate
[2-[(8R,9S,10R,13S,14S,16S,17R)-16-bromo-17-hydroxy-10,13-dimethyl-3-oxo-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-17-yl]-2-oxoethyl] acetate [2-[(8R,9S,10R,13S,14S,16S,17R)-16-bromo-17-hydroxy-10,13-dimethyl-3-oxo-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-17-yl]-2-oxoethyl] acetate
Brand Name: Vulcanchem
CAS No.: 14994-25-3
VCID: VC20984518
InChI: InChI=1S/C23H31BrO5/c1-13(25)29-12-20(27)23(28)19(24)11-18-16-5-4-14-10-15(26)6-8-21(14,2)17(16)7-9-22(18,23)3/h10,16-19,28H,4-9,11-12H2,1-3H3/t16-,17+,18+,19+,21+,22+,23+/m1/s1
SMILES: CC(=O)OCC(=O)C1(C(CC2C1(CCC3C2CCC4=CC(=O)CCC34C)C)Br)O
Molecular Formula: C23H31BrO5
Molecular Weight: 467.4 g/mol

[2-[(8R,9S,10R,13S,14S,16S,17R)-16-bromo-17-hydroxy-10,13-dimethyl-3-oxo-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-17-yl]-2-oxoethyl] acetate

CAS No.: 14994-25-3

Cat. No.: VC20984518

Molecular Formula: C23H31BrO5

Molecular Weight: 467.4 g/mol

* For research use only. Not for human or veterinary use.

[2-[(8R,9S,10R,13S,14S,16S,17R)-16-bromo-17-hydroxy-10,13-dimethyl-3-oxo-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-17-yl]-2-oxoethyl] acetate - 14994-25-3

Specification

CAS No. 14994-25-3
Molecular Formula C23H31BrO5
Molecular Weight 467.4 g/mol
IUPAC Name [2-[(8R,9S,10R,13S,14S,16S,17R)-16-bromo-17-hydroxy-10,13-dimethyl-3-oxo-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-17-yl]-2-oxoethyl] acetate
Standard InChI InChI=1S/C23H31BrO5/c1-13(25)29-12-20(27)23(28)19(24)11-18-16-5-4-14-10-15(26)6-8-21(14,2)17(16)7-9-22(18,23)3/h10,16-19,28H,4-9,11-12H2,1-3H3/t16-,17+,18+,19+,21+,22+,23+/m1/s1
Standard InChI Key PWVPSOWELFUEGX-YYXSXRTQSA-N
Isomeric SMILES CC(=O)OCC(=O)[C@]1([C@H](C[C@@H]2[C@@]1(CC[C@H]3[C@H]2CCC4=CC(=O)CC[C@]34C)C)Br)O
SMILES CC(=O)OCC(=O)C1(C(CC2C1(CCC3C2CCC4=CC(=O)CCC34C)C)Br)O
Canonical SMILES CC(=O)OCC(=O)C1(C(CC2C1(CCC3C2CCC4=CC(=O)CCC34C)C)Br)O

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